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Compound of Interest

Compound Name: 6-Chloro-2-picoline

Cat. No.: B094459 Get Quote

Technical Support Center: 6-Chloro-2-picoline
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling and storing 6-Chloro-2-
picoline. It includes troubleshooting guides and frequently asked questions to address specific

issues that may be encountered during experiments.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 6-Chloro-2-picoline is

fundamental for its safe handling and effective use in experimental procedures.
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Property Value

Molecular Formula C₆H₆ClN

Molecular Weight 127.57 g/mol [1]

Appearance Colorless to light yellow liquid[2]

Boiling Point 183.5 °C at 760 mmHg

Flash Point 73.9 °C[2]

Density ~1.2 g/cm³[2]

Solubility
Soluble in DMSO (200 mg/mL with ultrasonic

treatment)[3]

Storage Temperature
-20°C for long-term (up to 3 years in pure form),

4°C for short-term (up to 2 years)[3]

InChIKey GXZDYRYYNXYPMQ-UHFFFAOYSA-N

Experimental Protocol: General Procedure for a
Suzuki Coupling Reaction
This protocol provides a general methodology for a Suzuki coupling reaction using 6-Chloro-2-
picoline as a substrate. Researchers should adapt this protocol based on their specific boronic

acid and desired product.

Materials:

6-Chloro-2-picoline

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent (e.g., Toluene, Dioxane, DMF)
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Anhydrous sodium sulfate or magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Standard laboratory glassware for workup and purification

Procedure:

To a dry round-bottom flask under an inert atmosphere, add 6-Chloro-2-picoline (1

equivalent), the arylboronic acid (1.1-1.5 equivalents), the palladium catalyst (0.01-0.05

equivalents), and the base (2-3 equivalents).

Add the anhydrous solvent to the flask.

Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir vigorously.

Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with

water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography or

recrystallization.
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Workflow for Safe Handling and Storage of 6-Chloro-2-picoline

Receiving:
Verify container integrity

Storage:
Store in a cool, dry, well-ventilated area away from incompatible substances.

Keep container tightly closed.

Handling:
Use in a well-ventilated area or fume hood.

Wear appropriate PPE (gloves, goggles, lab coat).

Experimental Use:
Follow detailed experimental protocols.

Ground equipment to prevent static discharge.

Spill Response:
Evacuate area.

Absorb with inert material.
Collect in a sealed container for disposal.

Waste Disposal:
Dispose of in accordance with local, state, and federal regulations.
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Troubleshooting Common Issues with 6-Chloro-2-picoline

Problem Encountered

Discoloration of Material (Yellowing) Low or No Reaction Yield Unexpected Precipitation Inconsistent Results

Verify proper storage conditions (cool, dry, dark). Ensure all reagents are dry and pure. Ensure appropriate solvent and solubility. Ensure inert atmosphere if required.

Check purity via GC or NMR.

Consider purification (e.g., distillation) if impure.

Verify catalyst activity.

Confirm reaction temperature and time.

Review for incompatible reagents (e.g., strong acids). Review experimental technique for consistency.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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picoline]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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